N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide

• IUPAC Name: N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide
• InChI: InChI=1S/C19H21ClN2O3/c1-2-3-7-18(23)21-15-5-4-6-16(12-15)22-19(24)13-25-17-10-8-14(20)9-11-17/h4-6,8-12H,2-3,7,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: CQHMKSHXYFNFON-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide is an organic compound with a complex structure that includes a chlorophenoxy group, an acylamino group, and a pentanamide chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the acylation of 4-chlorophenol with chloroacetyl chloride to form 4-chlorophenoxyacetyl chloride. This intermediate is then reacted with 3-aminophenylpentanamide under controlled conditions to yield the final product. The reaction conditions often include the use of organic solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are carefully monitored to ensure high yield and purity. The use of automated systems for temperature control, solvent recovery, and purification processes such as recrystallization or chromatography is common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorophenoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide involves its interaction with specific molecular targets within biological systems. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(4-Amino-2-chlorophenoxy)phenyl]acetamide
• N-{3-[({[(2-chlorophenoxy)acetyl]amino}carbonothioyl)amino]phenyl}pentanamide

Uniqueness

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]pentanamide is unique due to its specific structural features, which confer distinct chemical and biological properties